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Compound of Interest

Compound Name: 5-Bromo-2-chlorothiazole

Cat. No.: B1280334

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 5-Bromo-2-chlorothiazole. The information herein is
compiled from various sources and should be used as a guide for safe laboratory practices. It is
imperative to always consult the specific Safety Data Sheet (SDS) provided by the supplier
before handling this chemical and to conduct a thorough risk assessment.

Hazard Identification and Classification

5-Bromo-2-chlorothiazole is a halogenated heterocyclic compound.[1] While a specific,
universally adopted GHS classification for 5-Bromo-2-chlorothiazole is not consistently
available across all suppliers, data for structurally similar compounds, such as other
brominated and chlorinated thiazoles, indicates potential hazards. The following table
summarizes the likely hazard classifications.

Table 1: GHS Hazard Classification
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if )
4 GHSO07 Warning
Oral swallowed

Skin
) o H315: Causes )
Corrosion/Irritatio 2 o GHSO07 Warning
skin irritation
n

Serious Eye H319: Causes

Damage/Eye 2A serious eye GHSO07 Warning
Irritation irritation

Specific Target

Organ Toxicity - H335: May

Single Exposure 3 cause respiratory  GHSO07 Warning
(Respiratory tract irritation

irritation)

Note: This classification is based on data for closely related compounds and should be treated
as indicative.[2][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 5-Bromo-2-chlorothiazole is crucial for
safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula CsHBrCINS
Molecular Weight 198.47 g/mol
Appearance Likely a liquid or solid

~216.7°C at 760 mmHg (for 2-Bromo-5-

Boiling Point i
chlorothiazole)

Flash Point ~84.8°C (for 2-Bromo-5-chlorothiazole)

-20°C is recommended for the similar 2-Bromo-
Storage Temperature )
5-chlorothiazole

Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to minimize risk.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against exposure.

Table 3: Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield should also be worn
where there is a risk of

splashing.

To protect against splashes
and airborne particles that can

cause serious eye irritation.[4]

Hand Protection

Chemical-resistant,
impermeable gloves (e.g.,
Nitrile, Neoprene). Gloves

must be inspected before use.

To prevent skin contact, which

can lead to irritation.[4]

Body Protection

A flame-retardant lab coat, fully
buttoned. A chemical-resistant
apron is recommended for

larger quantities.

To protect against accidental
skin contact and contamination

of personal clothing.[4]

Respiratory Protection

Use only in a well-ventilated
area, preferably a chemical
fume hood. If irritation is
experienced, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors and

particulates should be used.

To prevent respiratory tract
irritation from vapors or

aerosols.[4][5]

Handling Procedures

All operations involving 5-Bromo-2-chlorothiazole should be conducted within a certified

chemical fume hood.[4] Use appropriate tools to avoid direct contact. Keep containers tightly

closed when not in use.[5] Wash hands thoroughly after handling, even if gloves were worn.[4]

Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6] Keep away from

incompatible materials such as strong oxidizing agents.[7]
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures

Exposure Route First Aid Measures

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial

Inhalation o ) ) ) )
respiration. Seek immediate medical attention.

[8]19]

Immediately wash with plenty of soap and water
) for at least 15 minutes while removing
Skin Contact ] )
contaminated clothing and shoes.[9][10] If

irritation persists, get medical attention.[9]

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the lower and upper eyelids.[9] Remove contact

lenses if present and easy to do. Continue

rinsing.[8] Seek immediate medical attention.[9]

Do NOT induce vomiting.[11] Clean mouth with
Ingestion water and drink plenty of water afterwards.[5][7]

Seek immediate medical attention.[8][9]

Accidental Release and Disposal
Accidental Release Measures

In case of a spill, wear appropriate personal protective equipment.[3] Ventilate the area of the
leak or spill. For small spills, absorb with an inert material and place in a suitable container for
disposal. For large spills, dike the area to prevent spreading. Do not allow the material to be
released into the environment without proper governmental permits.[8]

Disposal Considerations
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Dispose of contents and container in accordance with local, regional, national, and international
regulations.[5] Contact a licensed professional waste disposal service to dispose of this

material.

Experimental Protocols & Workflows
Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of 5-Bromo-2-
chlorothiazole in a laboratory setting.
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Caption: Workflow for the safe handling of 5-Bromo-2-chlorothiazole.
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Precautionary Statement Logic

The following diagram illustrates the logical relationship between hazard identification and the
corresponding precautionary measures.

Click to download full resolution via product page

Caption: Logical flow from hazard identification to precautionary measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280334#5-bromo-2-chlorothiazole-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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